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Compound of Interest

Compound Name: RS-246204

Cat. No.: B15544496

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
RS-246204 is a small molecule that functions as a substitute for R-spondin-1, a critical

component in the culture of intestinal organoids.[1][2][3] Organoids are three-dimensional

structures grown in vitro that mimic the architecture and function of native organs, offering a

powerful platform for disease modeling, drug discovery, and regenerative medicine.[1][2] The

high cost of recombinant R-spondin-1 protein is a significant barrier to large-scale organoid

studies.[1][3] RS-246204 provides a cost-effective alternative by promoting the initial formation

and sustained growth of intestinal organoids, specifically enteroids, from isolated crypts.[1][2][4]

These application notes provide detailed protocols for the preparation of RS-246204 stock

solutions and their use in mouse intestinal organoid culture.

Product Information and Properties
RS-246204 is a 2-substituted purine compound identified from a chemical library screen for its

ability to support enteroid formation in the absence of R-spondin-1.[1]
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Property Value Reference

Molecular Formula C₁₆H₁₃N₅O₂S [5]

Molecular Weight 339.37 g/mol [5]

CAS Number 878451-87-7 [5]

Appearance White to light yellow solid [5]

Purity ≥98%

Solubility DMSO (1-5 mg/mL) [5]

Storage (Powder) -20°C (3 years), 4°C (2 years) [5]

Storage (in DMSO)
-80°C (≤2 years), -20°C (≤1

year)
[5]

Mechanism of Action: Wnt/β-catenin Signaling
RS-246204 activates the R-spondin-dependent pathway in Lgr5-positive (Lgr5+) intestinal stem

cells.[5] This pathway is a critical positive modulator of the canonical Wnt/β-catenin signaling

cascade, which is essential for the proliferation and self-renewal of these stem cells.[1]

In the absence of Wnt agonists, a cytoplasmic "destruction complex" (comprising APC, Axin,

GSK3, and CK1) phosphorylates β-catenin, targeting it for proteasomal degradation.[6] The

canonical Wnt pathway is activated when Wnt ligands bind to Frizzled (Fz) receptors and their

co-receptors LRP5/6.[6][7] R-spondins (and their substitute, RS-246204) enhance this signal

by binding to Lgr4/5/6 receptors, which in turn sequester the E3 ubiquitin ligases ZNRF3 and

RNF43.[7] These ligases normally promote the turnover of Wnt receptors.[7] Their inhibition

leads to increased Fz receptor levels on the cell surface, amplifying the Wnt signal. This

cascade results in the stabilization and nuclear accumulation of β-catenin, which then

complexes with TCF/LEF transcription factors to activate the expression of target genes that

drive stem cell proliferation.[1][6][8]

Figure 1. Simplified Wnt signaling pathway with RS-246204.
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This protocol describes the preparation of a 10 mM stock solution of RS-246204.

Materials:

RS-246204 powder (MW: 339.37 g/mol )

Sterile, anhydrous Dimethyl Sulfoxide (DMSO)[5][9]

Sterile, amber microcentrifuge tubes or cryovials

Vortex mixer

Ultrasonic water bath (optional, but recommended)[5]

Procedure:

Calculate Mass: To prepare a 10 mM stock solution, weigh out 3.39 mg of RS-246204
powder for every 1 mL of DMSO.

Calculation: 10 mmol/L * 1 L/1000 mL * 339.37 g/mol * 1000 mg/g = 3.39 mg/mL

Dissolution: Aseptically add the calculated mass of RS-246204 powder to a sterile amber

tube. Add the corresponding volume of sterile, anhydrous DMSO.

Note: It is crucial to use newly opened or anhydrous DMSO, as hygroscopic (water-

absorbed) DMSO can significantly impair the solubility of the compound.[5]

Mixing: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is fully

dissolved.

Sonication (Optional): If the compound does not dissolve completely, place the tube in an

ultrasonic water bath for 5-10 minutes to facilitate dissolution.[5]

Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile, amber

cryovials. This prevents repeated freeze-thaw cycles which can degrade the compound.

Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for

shorter-term storage (up to 1 year).[5]
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Parameter Recommendation

Solvent Anhydrous DMSO

Stock Concentration 1-10 mM

Working Concentration 25-50 µM

Storage -80°C in single-use aliquots

This protocol is adapted from Nam et al., 2018 and describes the initiation of mouse small

intestinal organoids (enteroids) using RS-246204 as a substitute for R-spondin-1.[1]

Materials:

Reagents:

10 mM RS-246204 stock solution in DMSO

Basal Culture Medium (e.g., Advanced DMEM/F12)

Supplements: GlutaMAX, HEPES, Penicillin-Streptomycin, N-2 Supplement, B27

Supplement, N-Acetylcysteine

Growth Factors: Murine EGF, Murine Noggin

Wnt Pathway Activator: CHIR99021

Basement Membrane Matrix (e.g., Matrigel)

PBS (Ca²⁺/Mg²⁺-free)

Equipment:

Standard cell culture incubator (37°C, 5% CO₂)

Laminar flow hood, centrifuge, pipettes

24-well or 48-well tissue culture plates[10]
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Procedure:

Prepare Complete Organoid Medium (EN-RS246204 Medium):

Prepare the basal medium with all supplements and growth factors (EGF, Noggin,

CHIR99021) according to established protocols for intestinal organoids. Omit R-spondin-1.

[11]

Thaw an aliquot of the 10 mM RS-246204 stock solution.

Dilute the stock solution into the complete medium to achieve a final working

concentration between 25 µM and 50 µM.[1] For example, to make 10 mL of medium with

50 µM RS-246204, add 5 µL of the 10 mM stock solution.

Mix thoroughly by inverting the tube.

Isolate and Plate Intestinal Crypts:

Isolate crypts from the mouse small intestine using standard protocols (e.g., EDTA

chelation).

Resuspend the isolated crypt pellet in the required volume of basement membrane matrix

on ice.

Plate 25-50 µL domes of the crypt-matrix mixture into the center of pre-warmed culture

plate wells.[12]

Incubate the plate at 37°C for 10-15 minutes to allow the domes to polymerize.[12]

Culture Initiation and Maintenance:

Gently add 500 µL of the pre-warmed EN-RS246204 medium to each well, avoiding direct

pipetting onto the domes.[11]

Culture the organoids at 37°C in a 5% CO₂ incubator.

Replace the medium every 2-3 days with fresh EN-RS246204 medium.
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Organoid formation (budding structures) should be observable within 4-5 days.[1]

Organoids can be passaged every 5-7 days by disrupting the domes, fragmenting the

organoids, and re-plating in a fresh matrix.[1]

Concentration-Dependent Effects of RS-246204:

Concentration Range
Observed Effect in Mouse
Enteroid Culture

Reference

< 6.25 µM
Failure to form buds, poor

growth
[1]

25-50 µM
Optimal; effective induction of

budding organoids
[1]

> 100 µM
Reduced number of viable,

budding enteroids
[1][4]

≥ 200 µM
Toxic; failure of crypts to form

enteroids
[1][4]

Experimental Workflow and Visualization
The overall workflow for using RS-246204 involves isolating primary tissue, embedding it in a

supportive matrix, and culturing with a specialized medium where RS-246204 replaces R-

spondin-1.
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Figure 2. Experimental workflow for intestinal organoid culture using RS-246204.
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Issue Possible Cause Suggested Solution

Low organoid formation

efficiency

Suboptimal RS-246204

concentration.

Titrate RS-246204

concentration between 25 µM

and 50 µM.

Poor crypt isolation quality.

Optimize crypt isolation

protocol to ensure high

viability.

Incomplete dissolution of RS-

246204.

Ensure stock solution is fully

dissolved; use sonication if

necessary. Use fresh,

anhydrous DMSO.

Organoids are small and not

budding

RS-246204 concentration is

too low.

Increase concentration to the

optimal 25-50 µM range.

Depleted growth factors in

medium.

Ensure medium is replaced

every 2-3 days.

High cell death/toxicity
RS-246204 concentration is

too high.

Do not exceed 100 µM;

optimal range is 25-50 µM.[1]

Final DMSO concentration is

too high.

Ensure the final concentration

of DMSO in the culture

medium is non-toxic (typically

<0.5%).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/29464078/
https://pubmed.ncbi.nlm.nih.gov/29464078/
https://www.oncotarget.com/article/23721/
https://www.researchgate.net/publication/322091129_Effects_of_a_small_molecule_R-spondin-1_substitute_RS-246204_on_a_mouse_intestinal_organoid_culture
https://www.medchemexpress.com/RS-246204.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2861485/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2861485/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6165711/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8724284/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8724284/
https://ptacts.uspto.gov/ptacts/public-informations/petitions/1534682/download-documents?artifactId=WdVEG0CWBSXS1XIwsjlk45gFP2w-YQuZlDoeZyJwxcivEncB_qR-OsM
https://www.researchgate.net/publication/357095909_Intestinal_organoid_co-culture_protocol_to_study_cell_competition_in_vitro
https://resources.rndsystems.com/pdfs/protocols/rndsystems-intestinal-organoid-protocol-update.pdf
https://www.stemcell.com/how-to-establish-mouse-intestinal-organoid-culture.html
https://www.benchchem.com/product/b15544496/docs#application-notes-and-protocols-for-rs-246204-in-cell-culture
https://www.benchchem.com/product/b15544496/docs#application-notes-and-protocols-for-rs-246204-in-cell-culture
https://www.benchchem.com/product/b15544496/docs#application-notes-and-protocols-for-rs-246204-in-cell-culture
https://www.benchchem.com/product/b15544496/docs#application-notes-and-protocols-for-rs-246204-in-cell-culture
https://www.benchchem.com/product/b15544496?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544496?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544496?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

